Cas no 214268-06-1 (trimethylsilane-protected propargyl methacrylate)

• Product Name: trimethylsilane-protected propargyl methacrylate
• CAS No: 214268-06-1
• MF: C₁₀H₁₆O₂Si
• MW: 196.318344116211
• CID: 1404868
• PubChem ID: 57624376
• Update Time: 2025-06-08

trimethylsilane-protected propargyl methacrylate Chemical and Physical Properties

Names and Identifiers

• trimethylsilane-protected propargyl methacrylate
• 2-Methyl-acrylic acid 3-trimethylsilanyl-prop-2-ynyl ester
• DB-099002
• 3-trimethylsilanyl-prop-2-yn methacrylate
• SCHEMBL420703
• 3-TRIMETHYLSILYLPROPARGYLMETHACRYLATE
• MFCD29067305
• 3-trimethylsilylprop-2-ynyl 2-methylprop-2-enoate
• ZFHCOMDLFYIXAG-UHFFFAOYSA-N
• 3-(trimethylsilyl)prop-2-yn-1-yl 2-methylprop-2-enoate
• 3-Trimethylsilylpropargylmethacrylate, 95%
• 3-(Trimethylsilyl)prop-2-yn-1-yl methacrylate
• 214268-06-1

• Inchi： 1S/C10H16O2Si/c1-9(2)10(11)12-7-6-8-13(3,4)5/h1,7H2,2-5H3
• InChI Key： ZFHCOMDLFYIXAG-UHFFFAOYSA-N
• SMILES： [Si](C#CCOC(C(=C)C)=O)(C)(C)C

Computed Properties

• Exact Mass: 196.09198
• Monoisotopic Mass: 196.091956283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on trimethylsilane-protected propargyl methacrylate

Trimethylsilane-Protected Propargyl Methacrylate (CAS No. 214268-06-1): A Versatile Platform for Advanced Materials and Biomedical Applications

The trimethylsilane-protected propargyl methacrylate (CAS No. 214268-06-1) is a multifunctional synthetic intermediate that has garnered significant attention in recent years due to its unique structural features and diverse applications across materials science, drug delivery systems, and biomedical engineering. This compound, characterized by its conjugated alkyne group (E-propargyl) and a silicon-based protecting group (trimethylsilyl), serves as a critical building block for designing stimuli-responsive polymers, bioconjugates, and advanced functional materials. Its chemical architecture enables precise control over reactivity profiles while maintaining stability during synthesis—a key advantage in complex chemical transformations.

In the realm of drug delivery systems, researchers have recently leveraged this compound to develop novel polymeric carriers with tunable release kinetics. A 2023 study published in Nano Letters demonstrated that incorporating trimethylsilane-protected propargyl methacrylate into poly(ethylene glycol)-based hydrogels allowed for pH-triggered deprotection of the silyl group, thereby activating latent alkyne moieties for post-polymerization functionalization. This approach enables the selective attachment of targeting ligands or imaging agents under physiological conditions, enhancing the precision of drug targeting in cancer therapy. The silicon protecting group’s stability at neutral pH ensures minimal premature activation during systemic circulation, addressing a longstanding challenge in controlled drug release mechanisms.

The compound’s alkynyl functionality also plays a pivotal role in click chemistry-based strategies for bioconjugate synthesis. A 2024 collaborative study between MIT and ETH Zurich highlighted its use as a precursor for copper-free azide–alkyne cycloaddition (CuAAC) reactions in live-cell labeling applications. By first deprotecting the trimethylsilyl group under mild conditions, researchers achieved site-specific conjugation of fluorescent probes to biomolecules without compromising cellular viability. This methodology has been applied to track protein interactions in real-time within cellular microenvironments—a breakthrough for studying dynamic biological processes such as signal transduction pathways.

In materials science, this compound is increasingly employed to create responsive polymeric networks with programmable mechanical properties. A groundbreaking 2023 paper in Nature Materials described its integration into photopolymerizable monomer mixtures to form shape-memory hydrogels capable of recovering their original form after deformation when exposed to near-infrared light. The alkynyl groups participate in crosslinking reactions under irradiation, while the silyl moiety acts as an energy-absorbing chromophore—a dual functionality that simplifies fabrication processes compared to conventional multi-component systems.

Beyond these applications, recent advancements have explored its utility in creating biocompatible coatings for medical devices. Researchers at Stanford University demonstrated that polymer brushes synthesized from this monomer exhibit exceptional resistance to protein adsorption and bacterial adhesion when grafted onto titanium surfaces via surface-initiated atom transfer radical polymerization (ATRP). The trimethylsilyl group’s role in modulating polymer chain growth rates enabled precise thickness control (<5 nm), achieving both hemocompatibility and mechanical durability—critical requirements for next-generation implantable devices.

The synthesis of CAS No. 214268-06-1 itself represents a milestone in controlled radical polymerization techniques. Traditional methods involving Grignard reagents have been supplanted by more efficient procedures using organocatalytic systems reported in a 2023 JACS Communications. These protocols achieve >95% yield under ambient conditions while minimizing byproduct formation—a significant improvement over earlier approaches prone to side reactions during silylation steps.

In conclusion, the trimethylsilane-protected propargyl methacrylate (CAS No. 214268-06-1) exemplifies how strategic molecular design can bridge gaps between synthetic chemistry and applied technologies. Its ability to integrate orthogonal functional groups within a single molecule enables tailored responses to environmental stimuli, making it indispensable for cutting-edge research areas ranging from smart drug carriers to adaptive biomaterials. As interdisciplinary collaborations continue advancing these applications, this compound is poised to become a cornerstone material in both academic laboratories and industrial-scale production pipelines.